Cas no 2024584-70-9 (5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2024584-70-9
• MF: C₇H₉BrF₂N₄
• MW: 267.073966741562
• CID: 6266234
• PubChem ID: 165481313
• Update Time: 2025-07-01

5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine
• 2024584-70-9
• EN300-1112004
• 5-bromo-1-[(2,2-difluoro-1-methylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H9BrF2N4/c1-6(2-7(6,9)10)3-14-4(8)12-5(11)13-14/h2-3H2,1H3,(H2,11,13)
• InChI Key： GEEXAEMCJHKVCH-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1(C)CC1(F)F

Computed Properties

• Exact Mass: 265.99787g/mol
• Monoisotopic Mass: 265.99787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2024584-70-9)

5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine, with the CAS number 2024584-70-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethylated cyclopropyl group, and a triazolylamine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine involves a series of well-defined chemical reactions. The bromination and difluoromethylation steps are crucial for introducing the specific functional groups that enhance the compound's pharmacological properties. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its evaluation in various biological assays.

In terms of its biological activity, 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine has shown promising results in several preclinical studies. Research has demonstrated its potential as an antifungal agent, particularly against drug-resistant strains of fungi. The bromine atom and the difluoromethylated cyclopropyl group are believed to play a critical role in enhancing its antifungal efficacy by disrupting key metabolic pathways in fungal cells.

Beyond its antifungal properties, 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action is thought to involve the modulation of signaling pathways that are dysregulated in cancer cells.

The pharmacokinetic profile of 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine has been studied extensively to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. These properties make it a promising candidate for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine in humans. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic applications, 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine has also been studied for its potential use as a research tool in chemical biology. Its unique structure and functional groups make it an ideal candidate for probing specific biological processes and pathways. Researchers have used this compound to gain insights into the mechanisms underlying fungal resistance and cancer progression.

The future prospects for 5-bromo-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-am ine are promising. Ongoing research aims to optimize its chemical structure further to enhance its therapeutic potential and reduce any potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and efficacy in clinical settings.

In conclusion, 5-bromo - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶( - - - - - - - - - - - - - - - -m eth y l c y c l o p r o p y l ) m e t h y l - ̶ ̶ ̶ ̶ ̶ ̶ ̶ H , , t r i a z o l --a m i n e ( C A S N o . ) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent and a research tool.